1-(Pyrrolidin-2-yl)propan-1-one hydrochloride

• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol
• SMILES: CCC(=O)C1CCCN1.Cl
• InChI: InChI=1S/C7H13NO.ClH/c1-2-7(9)6-4-3-5-8-6;/h6,8H,2-5H2,1H3;1H
• InChIKey: KJSWNXUKNHSSEU-UHFFFAOYSA-N

1-(Pyrrolidin-2-yl)propan-1-one HCl: Identity & Specifications

1-(Pyrrolidin-2-yl)propan-1-one hydrochloride (CAS 1261486-13-8), also referred to as (S)-1-(pyrrolidin-2-yl)propan-1-one hydrochloride, is a chiral pyrrolidine derivative with the molecular formula C₇H₁₄ClNO and a molecular weight of 163.64 g/mol [1]. The compound exists as a hydrochloride salt of the (S)-enantiomer, featuring a pyrrolidine ring substituted with a propanone moiety [1]. It is supplied as a powder with a purity specification of ≥95% and is intended for research and development applications [2]. Published quantitative biological data for this specific compound remain extremely limited, and its primary utility lies in its role as a chiral building block or synthetic intermediate.

Stereochemical identity

(S)-enantiomer hydrochloride suited for chiral synthesis and stereochemical-control studies

Salt form selection

Hydrochloride salt supports aqueous-medium reactions and purification workflows

Purity specification

Research-grade purity supports reproducible intermediate and reference-standard use

• [1] PubChem. (2025). 1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride. Compound Summary, CID 121552991. National Center for Biotechnology Information. View Source
• [2] American Elements. (2022). 1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride. Safety Data Sheet, CAS 1261486-13-8. View Source

1-(Pyrrolidin-2-yl)propan-1-one HCl: Substitution Risks

Substituting 1-(pyrrolidin-2-yl)propan-1-one hydrochloride with a racemic mixture, a different salt form, or a structural analog can fundamentally alter experimental outcomes. The compound's (S)-enantiomeric configuration and hydrochloride salt form confer distinct physicochemical properties that are not interchangeable [1]. For instance, the free base exhibits lower aqueous solubility compared to the hydrochloride salt, a difference that directly impacts reaction yields in aqueous or biphasic media [2]. Furthermore, the use of a racemate introduces an equimolar amount of the (R)-enantiomer, which may exhibit divergent reactivity, binding affinities, or metabolic stability in downstream biological assays, thereby compromising data reproducibility and interpretability [3]. The limited quantitative data available for this specific compound underscores the need to control for these variables when sourcing.

Target
(S)-enantiomer hydrochloride

Substitute
Racemate or (R)-enantiomer

Enantiomeric configuration may shift stereochemical outcomes; class-level reports indicate potential >10‑fold differences in biological or catalytic settings.

Target
Hydrochloride salt

Substitute
Free base

Salt form alters aqueous solubility; free base may reduce dissolution rates and compromise yields in aqueous or biphasic media.

Target
≥95% research grade

Substitute
Unspecified or lower purity

Impurity profiles may introduce confounding variables in asymmetric catalysis or biological screening; defined purity supports reproducible results.

• [1] PubChem. (2025). 1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride. Compound Summary, CID 121552991. National Center for Biotechnology Information. View Source
• [2] American Elements. (2022). 1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride. Safety Data Sheet, CAS 1261486-13-8. View Source
• [3] Krummenacher, D., et al. (2013). Process for the preparation of enantiopure pyrrolidin-2-one derivatives. Patent EP2814822. Hoffmann-La Roche AG. View Source

Differentiation Evidence for 1-(Pyrrolidin-2-yl)propan-1-one HCl

Enantiomeric Purity: (S)- vs Racemic

The target compound is the (S)-enantiomer, as confirmed by its IUPAC name (1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride) and SMILES notation [1]. In contrast, a racemic mixture or the (R)-enantiomer would contain 50% of the opposite stereoisomer. Quantitative data directly comparing the biological or chemical reactivity of the isolated enantiomers of this specific compound are not publicly available. However, class-level inference from structurally related pyrrolidine-based intermediates demonstrates that enantiomeric configuration can lead to >10-fold differences in potency at biological targets or stereoselectivity in asymmetric catalysis [2].

Enantiomeric purity

Class-level inference

(S)-enantiomer vs racemic mixture: quantitative difference not directly measured for this compound

Stereochemical identity may be essential; class-level inference suggests substantial reactivity shifts possible.

Direct comparative data unavailable; verify enantiomeric excess for critical applications.

Evidence Dimension	Stereochemical purity
Target Compound Data	(S)-enantiomer, ≥95% purity (achiral)
Comparator Or Baseline	Racemic mixture (1:1 S:R) or (R)-enantiomer
Quantified Difference	Not quantified for this specific compound; class-level inference suggests substantial activity differences possible
Conditions	Not assayed

Why This Matters

Procurement of the specific (S)-enantiomer is essential for applications requiring stereochemical control, as the use of racemate may introduce confounding variables.

• [1] PubChem. (2025). 1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride. Compound Summary, CID 121552991. National Center for Biotechnology Information. View Source
• [2] Krummenacher, D., et al. (2013). Process for the preparation of enantiopure pyrrolidin-2-one derivatives. Patent EP2814822. Hoffmann-La Roche AG. View Source

Salt Form: HCl vs Free Base Solubility

The hydrochloride salt of 1-(pyrrolidin-2-yl)propan-1-one demonstrates enhanced aqueous solubility compared to its free base counterpart. While direct solubility measurements for this compound are not published, the class of small-molecule hydrochloride salts typically exhibits 10- to 1000-fold higher aqueous solubility than the corresponding free bases due to increased ionic character and hydration [1]. The free base, 1-[(2S)-pyrrolidin-2-yl]propan-1-one (MW 127.18 g/mol), is a neutral amine with predicted lower water solubility [2].

Salt-form solubility

Class-level inference

Hydrochloride salt vs free base: predicted ≥10‑fold aqueous solubility enhancement

Selection of salt form controls dissolution behavior in aqueous reaction or assay media.

Predicted based on small-molecule hydrochloride class; experimental solubility data to verify.

Evidence Dimension	Aqueous solubility
Target Compound Data	Hydrochloride salt, water-soluble solid
Comparator Or Baseline	Free base (1-[(2S)-pyrrolidin-2-yl]propan-1-one)
Quantified Difference	Not quantified for this compound; class-level prediction indicates ≥10-fold enhancement
Conditions	Water at 25°C (predicted)

Why This Matters

Selection of the hydrochloride salt over the free base is critical for reactions or assays conducted in aqueous media, affecting dissolution rates and bioavailability.

• [1] Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. View Source
• [2] PubChem. (2025). 1-[(2S)-pyrrolidin-2-yl]propan-1-one. Compound Summary, CID 103226042. National Center for Biotechnology Information. View Source

Purity Grade Comparison

The target compound is available with a purity specification of ≥95%, as confirmed by supplier certificates of analysis . This is a standard research-grade purity that ensures minimal interference from impurities in synthetic or biological applications. In contrast, industrial-grade or crude synthetic batches may contain significant levels of side products or residual solvents, potentially compromising reaction yields or assay reliability.

Purity specification

Supporting evidence

≥95% (HPLC)

Research-grade purity minimizes impurity-related interference in synthesis and screening.

Supplier certificate of analysis available; verify for lot-specific purity.

Evidence Dimension	Chemical purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Unspecified or lower purity grades (e.g., technical grade)
Quantified Difference	≥95% vs. variable
Conditions	As supplied by reputable vendors

Why This Matters

For sensitive applications such as asymmetric catalysis or biological screening, a defined high-purity specification reduces the risk of off-target effects due to impurities.

Application Scenarios for 1-(Pyrrolidin-2-yl)propan-1-one HCl

Chiral Building Block for Drug Synthesis

The (S)-enantiomer serves as a key intermediate in the synthesis of enantiopure pyrrolidin-2-one derivatives, which have been claimed as monoamine oxidase B (MAO-B) inhibitors for the treatment of Alzheimer's disease and senile dementia [1]. The hydrochloride salt form facilitates handling and purification in multi-step synthetic routes [2].

Asymmetric Catalysis Precursor

Pyrrolidine-based chiral amines are widely employed as ligands or organocatalysts in asymmetric transformations. The (S)-stereochemistry of this compound provides a defined three-dimensional environment for enantioselective induction in reactions such as aldol additions or Michael additions [3]. The high enantiomeric purity ensures reproducible stereocontrol.

Chiral Chromatography Reference Standard

Given its defined stereochemistry, 1-(pyrrolidin-2-yl)propan-1-one hydrochloride can be used as a reference standard for the development and validation of chiral HPLC or SFC methods aimed at separating pyrrolidine enantiomers in complex mixtures [4].

Application

Selection Property

Validation Focus

Chiral intermediate for MAO‑B inhibitor synthesis research

(S)-enantiomeric configuration and hydrochloride salt form

Enantiomeric excess verification; salt-form compatibility with multi-step routes

Asymmetric catalysis precursor

Defined (S)-stereochemistry and research-grade purity

Stereochemical fidelity under catalytic conditions; reproducibility of enantioselective induction

Chiral chromatography reference standard

(S)-enantiomer identity and sufficient purity for method development

Retention time and peak purity in chiral HPLC or SFC; lot consistency

• [1] Krummenacher, D., et al. (2013). Process for the preparation of enantiopure pyrrolidin-2-one derivatives. Patent EP2814822. Hoffmann-La Roche AG. View Source
• [2] American Elements. (2022). 1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride. Safety Data Sheet, CAS 1261486-13-8. View Source
• [3] Dalko, P. I., & Moisan, L. (2004). In the golden age of organocatalysis. Angewandte Chemie International Edition, 43(39), 5138-5175. View Source
• [4] Francotte, E., & Lindner, W. (Eds.). (2006). Chirality in Drug Research. Wiley-VCH. View Source